2-(1-(tert-butyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-(1-tert-butyl-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl)-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H29N5O2/c1-13(2)19-16-11-23-27(22(5,6)7)20(16)21(29)26(25-19)12-18(28)24-17-10-8-9-14(3)15(17)4/h8-11,13H,12H2,1-7H3,(H,24,28)
• InChI Key: XDURSRLKKUQJSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=O)C3=C(C=NN3C(C)(C)C)C(=N2)C(C)C)C
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazolo[3,4-d]pyridazinone core with tert-butyl and dimethylphenyl substituents. The exact arrangement of atoms can be visualized using chemical drawing software or databases.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Pyrazolo[3,4-d]pyridazinones : Sayed et al. (1993) investigated the effect of solvents on the synthesis of pyridazinones, revealing the role of solvent choice in determining product specificity in reactions involving pyrazolo derivatives. This work underscores the importance of solvent systems in synthesizing complex heterocyclic compounds, potentially including the compound of interest (Sayed et al., 1993).

• Antimicrobial Activity of Pyrazolo Derivatives : Bondock et al. (2008) focused on the synthesis of new heterocycles incorporating the antipyrine moiety, demonstrating that these compounds exhibit antimicrobial activity. This suggests that structurally related compounds could also have significant biological activities (Bondock et al., 2008).

• Molecular Conformation and Hydrogen Bonding : Narayana et al. (2016) analyzed different molecular conformations co-existing in acetamides and their hydrogen bonding, highlighting the diversity in structural behavior, which is crucial for understanding the interaction mechanisms of similar compounds (Narayana et al., 2016).

Chemical Synthesis and Applications

• Synthesis of Isoxazolines and Isoxazoles : Rahmouni et al. (2014) described the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, indicating the versatility of pyrazolo derivatives in synthesizing cyclic compounds with potential biological activities (Rahmouni et al., 2014).

• Acetyl-CoA Carboxylase Inhibitors : Huard et al. (2012) reported the synthesis of spiropiperidine lactam-based inhibitors targeting acetyl-CoA carboxylase, demonstrating the therapeutic potential of structurally complex lactams in drug development (Huard et al., 2012).